Cas no 1396784-26-1 (2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396784-26-1
• MF: C₁₇H₁₇N₅O₃
• MW: 339.348582983017
• CID: 6078587
• PubChem ID: 71791370
• Update Time: 2025-06-08

2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(4-methoxybenzyl)-2-(4-methoxyphenyl)-2H-tetrazole-5-carboxamide
• 1396784-26-1
• 2-(4-methoxyphenyl)-N-[(4-methoxyphenyl)methyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024541323
• 2-(4-methoxyphenyl)-N-[(4-methoxyphenyl)methyl]tetrazole-5-carboxamide
• CCG-308044
• F6237-0901
• VU0538813-1

• Inchi： 1S/C17H17N5O3/c1-24-14-7-3-12(4-8-14)11-18-17(23)16-19-21-22(20-16)13-5-9-15(25-2)10-6-13/h3-10H,11H2,1-2H3,(H,18,23)
• InChI Key： RAVKTRGBMPRSBD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC(C1N=NN(C2C=CC(=CC=2)OC)N=1)=O

Computed Properties

• Exact Mass: 339.13313942g/mol
• Monoisotopic Mass: 339.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396784-26-1)

2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide, with the CAS number 1396784-26-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrazole ring and methoxyphenyl groups. These structural elements contribute to its potential biological activities and pharmacological properties.

The tetrazole ring is a well-known pharmacophore in drug design due to its ability to mimic carboxylic acid functionalities and its favorable metabolic stability. The presence of the methoxyphenyl groups further enhances the compound's lipophilicity and solubility, making it an attractive candidate for various therapeutic applications. Recent studies have explored the potential of this compound in areas such as anti-inflammatory, anti-cancer, and cardiovascular treatments.

In terms of its chemical structure, 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide can be synthesized through a series of well-documented chemical reactions. The synthesis typically involves the coupling of a tetrazole derivative with an appropriate substituted benzene ring. The methoxy groups on the phenyl rings play a crucial role in modulating the compound's electronic properties and biological activity.

One of the key areas of research involving this compound is its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Studies have shown that 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another significant area of research is its potential as an anti-cancer agent. Cancer remains one of the leading causes of mortality globally, and there is an urgent need for new and effective treatments. Recent studies have demonstrated that 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide has cytotoxic effects on various cancer cell lines. It has been shown to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways involved in cancer progression.

In addition to its anti-inflammatory and anti-cancer properties, this compound has also shown promise in cardiovascular research. Cardiovascular diseases are a major cause of morbidity and mortality worldwide. Studies have indicated that 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide may have cardioprotective effects by reducing oxidative stress and inflammation in cardiac tissues. This makes it a potential therapeutic agent for conditions such as myocardial infarction and heart failure.

The pharmacokinetic properties of 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide have also been extensively studied. Its lipophilicity and solubility characteristics make it suitable for oral administration, which is a desirable feature for drug development. Preclinical studies have shown that it has good bioavailability and a favorable safety profile, further supporting its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide in various therapeutic applications. These trials aim to provide robust data on its pharmacological effects and potential side effects in human subjects. The results from these trials will be crucial in determining the future direction of research and development for this compound.

In conclusion, 2-(4-methoxyphenyl)-N-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396784-26-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.